Cas no 6203-15-2 (Acetamide, 2,2,2-trifluoro-N-(2-formylphenyl)-)

• Product Name: Acetamide, 2,2,2-trifluoro-N-(2-formylphenyl)-
• CAS No: 6203-15-2
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 460212
• PubChem ID: 14581461
• Update Time: 2025-04-19

Acetamide, 2,2,2-trifluoro-N-(2-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2,2,2-trifluoro-N-(2-formylphenyl)-
• 2,2,2-trifluoro-N-(2-formylphenyl)acetamide
• DTXSID40561903
• o-trifluoroacetamidobenzaldehyde
• SCHEMBL5664262
• o-(trifluoroacetamido)benzaldehyde
• 6203-15-2

• Inchi： 1S/C9H6F3NO2/c10-9(11,12)8(15)13-7-4-2-1-3-6(7)5-14/h1-5H,(H,13,15)
• InChI Key： IPHYFOUFLQMDIG-UHFFFAOYSA-N
• SMILES： FC(C(NC1C=CC=CC=1C=O)=O)(F)F

Computed Properties

• Exact Mass: 217.03508
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides